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Compound of Interest

Compound Name: Amberlyst(R) 15

CAS No.: 39389-20-3

Cat. No.: B1265955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amberlyst® 15 is a strongly acidic, macroreticular polymeric catalyst that has become an

indispensable tool in organic synthesis since its introduction. Its robust nature, high catalytic

activity, and ease of separation from reaction mixtures have made it a workhorse catalyst for a

multitude of acid-catalyzed transformations. This technical guide provides an in-depth

exploration of the historical development of Amberlyst® 15, its fundamental physicochemical

properties, and a detailed look at its initial, groundbreaking applications that paved the way for

its widespread use in research and industry.

Historical Development
The genesis of Amberlyst® 15 is rooted in the broader history of ion-exchange resin

technology. The synthesis of sulfonated polystyrene resins was first patented in 1944, laying

the groundwork for modern cation-exchange resins.[1] The pioneering work of Rohm and Haas

in the mid-20th century was instrumental in the commercialization of various ion-exchange

resins under the "Amberlite" trade name.[2][3]
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A significant advancement came with the development of macroreticular (or macroporous)

resins. Unlike conventional gel-type resins, macroreticular resins possess a rigid, porous

structure with a high surface area, which allows for better access of reactants to the active

sites, even in non-aqueous media.[4] This innovation was crucial for the application of these

resins as catalysts in organic synthesis.

While a precise date for the first synthesis of Amberlyst® 15 is not readily available in public

literature, a key publication in 1962 by researchers from Rohm and Haas provided a detailed

characterization of Amberlyst® 15, indicating its availability and scientific interest at that time.[5]

This places its development firmly in the era of burgeoning applications for solid-phase

catalysts. The synthesis of Amberlyst® 15 involves the sulfonation of a macroporous copolymer

of styrene and divinylbenzene with oleum.[1]

Physicochemical Properties
The utility of Amberlyst® 15 as a catalyst stems from its unique combination of physical and

chemical properties. These properties have been characterized over decades of research and

are summarized below.
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Property Value References

Matrix
Macroreticular Styrene-

Divinylbenzene Copolymer
[2][4]

Functional Group Sulfonic Acid [2][4]

Physical Form Opaque, spherical beads [6]

Ionic Form (as shipped) H+ [4][6]

Concentration of Acid Sites ≥ 4.7 eq/kg (dry) [4][6]

Surface Area ~53 m²/g [6]

Average Pore Diameter ~300 Å [4][6]

Total Pore Volume ~0.40 mL/g [4]

Maximum Operating

Temperature

120 °C (in non-aqueous

media)
[2][4]

Particle Size 0.600 - 0.850 mm [4]

Initial Applications in Organic Synthesis
The introduction of Amberlyst® 15 as a commercially available, stable, and reusable solid acid

catalyst opened new avenues for a variety of organic transformations. Its initial applications

demonstrated its versatility and foreshadowed its enduring importance in the field.

Esterification of Carboxylic Acids
One of the earliest and most widespread applications of Amberlyst® 15 was in the esterification

of carboxylic acids. Its ability to efficiently catalyze this reversible reaction, coupled with the

ease of product purification by simple filtration of the catalyst, made it a highly attractive

alternative to traditional homogeneous acid catalysts like sulfuric acid.

Experimental Protocol: Methyl Esterification of Aliphatic Carboxylic Acids[4]

Reactants: Aliphatic carboxylic acid (1.0 eq.) and methanol (as solvent and reactant).

Catalyst: Amberlyst® 15.
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Procedure: A mixture of the carboxylic acid and Amberlyst® 15 in methanol is stirred at room

temperature.

Work-up: The reaction mixture is filtered to remove the Amberlyst® 15 catalyst. The filtrate is

then concentrated under reduced pressure to yield the methyl ester.

Quantitative Data: Excellent yields (e.g., 90%) were reported for the methyl esterification of

various aliphatic carboxylic acids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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